Cas no 5828-42-2 (10H-Phenothiazine, 10-acetyl-2-chloro-)
5828-42-2 structure
Product Name:10H-Phenothiazine, 10-acetyl-2-chloro-
CAS No:5828-42-2
MF:C14H10ClNOS
MW:275.753301143646
CID:342605
PubChem ID:12527444
Update Time:2025-04-19
10H-Phenothiazine, 10-acetyl-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine, 10-acetyl-2-chloro-
- 1-(2-chlorophenothiazin-10-yl)ethanone
- 5828-42-2
- DTXSID20501403
- SCHEMBL8870414
- AKOS016027493
- 1-(2-CHLORO-10H-PHENOTHIAZIN-10-YL)ETHAN-1-ONE
-
- Inchi: 1S/C14H10ClNOS/c1-9(17)16-11-4-2-3-5-13(11)18-14-7-6-10(15)8-12(14)16/h2-8H,1H3
- InChI Key: RFWFCXLPBGQJPH-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C(C)=O)C1C=CC=CC=1S2
Computed Properties
- Exact Mass: 275.0173
- Monoisotopic Mass: 275.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
10H-Phenothiazine, 10-acetyl-2-chloro- Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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